Cas no 51868-14-5 (Polymyxin E1,1-de[N2-(6-methyl-1-oxooctyl)-L-2,4-diaminobutanoicacid]-2-[N-(1-oxoisoheptyl)-L-threonine]-, hydrochloride (9CI))

• Product Name: Polymyxin E1,1-de[N2-(6-methyl-1-oxooctyl)-L-2,4-diaminobutanoicacid]-2-[N-(1-oxoisoheptyl)-L-threonine]-, hydrochloride (9CI)
• CAS No: 51868-14-5
• MF: C₄₇H₈₉ClN₁₄O₁₂
• MW: 1077.74917006493
• CID: 380328
• PubChem ID: 3040247
• Update Time: 2025-04-19

Polymyxin E1,1-de[N2-(6-methyl-1-oxooctyl)-L-2,4-diaminobutanoicacid]-2-[N-(1-oxoisoheptyl)-L-threonine]-, hydrochloride (9CI) Chemical and Physical Properties

Names and Identifiers

• Polymyxin E1,1-de[N2-(6-methyl-1-oxooctyl)-L-2,4-diaminobutanoicacid]-2-[N-(1-oxoisoheptyl)-L-threonine]-, hydrochloride (9CI)
• LogP
• N-[1-[[4-amino-1-oxo-1-[[6,9,18-tris(2-aminoethyl)-3-(1-hydroxyethyl)-12,15-bis(2-methylpropyl)-2,5,8,11,14,17,20-heptaoxo-1,4,7,10,13,16,19-heptazacyclotricos-21-yl]amino]butan-2-yl]amino]-3-hydroxy-
• 51868-14-5
• Isoheptanoyl colistin nonapeptide hydrochloride

• Inchi： 1S/C47H88N14O12.ClH/c1-8-9-10-11-12-36(64)60-38(28(7)63)47(73)57-31(15-20-50)40(66)56-33-17-22-52-46(72)37(27(6)62)61-43(69)32(16-21-51)54-39(65)29(13-18-48)55-44(70)34(23-25(2)3)59-45(71)35(24-26(4)5)58-41(67)30(14-19-49)53-42(33)68;/h25-35,37-38,62-63H,8-24,48-51H2,1-7H3,(H,52,72)(H,53,68)(H,54,65)(H,55,70)(H,56,66)(H,57,73)(H,58,67)(H,59,71)(H,60,64)(H,61,69);1H
• InChI Key： INBGOUKDCWWHNM-UHFFFAOYSA-N
• SMILES： Cl.O=C1C(CC(C)C)NC(C(CCN)NC(C(CCNC(C(C(C)O)NC(C(CCN)NC(C(CCN)NC(C(CC(C)C)N1)=O)=O)=O)=O)NC(C(CCN)NC(C(C(C)O)NC(CCCCCC)=O)=O)=O)=O)=O

Computed Properties

• Exact Mass: 1076.64797
• Monoisotopic Mass: 1076.6472920g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 17
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 74
• Rotatable Bond Count: 24
• Complexity: 1810
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 11
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 436Ų

Experimental Properties

• PSA: 435.54